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Compound of Interest

Compound Name: Di-o-cresyl phosphate

Cat. No.: B032854

Technical Support Center: Tri-o-cresyl
Phosphate (TOCP)

A Note on Nomenclature: The following guide pertains to Tri-o-cresyl phosphate (TOCP),
particularly the highly toxic ortho-isomer (referred to as Tri-o-cresyl phosphate). While the query
specified "Di-o-cresyl phosphate," the significant industrial hazard and subject of extensive
safety documentation is TOCP.

This technical support center provides essential guidance for researchers, scientists, and drug
development professionals on the safe handling and storage of Tri-o-cresyl phosphate.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Tri-o-cresyl phosphate (TOCP)?

Al: TOCP is a neurotoxin that can cause organophosphate-induced delayed neuropathy
(OPIDN), which may lead to paralysis.[1][2] It is toxic if swallowed, inhaled, or absorbed
through the skin.[3][4][5] The substance can cause damage to organs through prolonged or
repeated exposure.[3][6] Additionally, it is very toxic to aquatic life with long-lasting effects.[3][6]
The ortho-isomer is considered the most dangerous.[1][7]

Q2: What immediate actions should be taken in case of accidental exposure to TOCP?

A2: In case of accidental exposure, immediate first aid is crucial:
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 Inhalation: Move the person to fresh air and keep them at rest in a comfortable breathing
position. Seek immediate medical attention.[3][6][8]

o Skin Contact: Immediately remove all contaminated clothing.[6] Gently wash the affected
area with plenty of soap and water.[6] Seek immediate medical attention.[5][8]

o Eye Contact: Rinse cautiously with water for several minutes.[6] If present and easy to do,
remove contact lenses. Seek immediate medical attention.[6][8]

 Ingestion: Do NOT induce vomiting.[8][9] Rinse the mouth with water and drink 2-4 cupfuls of
milk or water if the person is conscious and alert.[8] Seek immediate medical attention.[3][6]
[10]

Q3: What are the proper storage conditions for TOCP?

A3: TOCP should be stored in a cool, dry, and well-ventilated area in a tightly closed original
container.[6][8][11] It should be stored locked up and separated from incompatible materials
such as strong oxidants, food, and feedstuffs.[6][10][12] The storage area should not have
drain or sewer access.[10][12]

Q4: What personal protective equipment (PPE) is required when handling TOCP?
A4: A comprehensive PPE plan is essential when working with TOCP and includes:

» Respiratory Protection: Use a NIOSH-approved respirator.[8] Options include a half or full-
facepiece respirator, a self-contained breathing apparatus (SCBA), or a supplied-air
respirator, depending on the potential for exposure.[6]

o Hand Protection: Wear impervious gloves.[6][10]

o Eye Protection: Use chemical safety goggles.[6] A face shield may be necessary in situations
with a higher risk of splashing.[6][10]

» Skin and Body Protection: Wear impervious protective clothing and boots as needed to
prevent skin contact.[5][6][10] An eyewash station and safety shower should be readily
available.[8][9]
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Troubleshooting Guides

Scenario 1: A small spill of TOCP has occurred in the laboratory.
e Problem: How to safely clean up a minor spill of Tri-o-cresyl phosphate.
e Solution:

o Evacuate and Ventilate: Immediately alert personnel in the area and ensure the area is
well-ventilated.

o Wear Appropriate PPE: Before addressing the spill, don the required personal protective
equipment, including respiratory protection, chemical-resistant gloves, and safety goggles.

o Contain the Spill: Use an inert absorbent material like sand, earth, or vermiculite to contain
the spill.[8][10][11]

o Absorb and Collect: Absorb the spilled material and place it into a suitable, labeled
container for disposal.[8][10][11]

o Decontaminate: Clean the spill area thoroughly.

o Disposal: Dispose of the contaminated materials as hazardous waste in accordance with
local, state, and federal regulations.[3][10][13]

Scenario 2: Aresearcher experiences symptoms of exposure after working with TOCP.

o Problem: A researcher is experiencing dizziness and nausea after handling Tri-o-cresyl
phosphate.

e Solution:

o Immediate Removal from Exposure: The individual should be immediately removed from
the contaminated area to fresh air.[6][8]

o Seek Medical Attention: Call for immediate medical assistance and inform them of the
potential exposure to TOCP.[3][6][10]
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o First Aid: If the individual is not breathing, provide artificial respiration, but avoid mouth-to-
mouth resuscitation.[3][8] If there was skin contact, remove contaminated clothing and
wash the skin.[6]

o Report the Incident: The incident must be reported to the appropriate safety officer or
supervisor to investigate the cause of exposure and prevent future occurrences.

Quantitative Data

The following table summarizes the occupational exposure limits for Tri-o-cresyl phosphate.

Parameter Value Organization

Permissible Exposure Limit

0.1 mg/m3 OSHA[14]
(PEL) - TWA
Recommended Exposure Limit

0.1 mg/m3 NIOSH[14]
(REL) - TWA
Threshold Limit Value (TLV) - ]

0.02 mg/m3 (skin) ACGIH[6][10]

TWA

TWA: Time-Weighted Average over an 8 or 10-hour workday. (skin): Indicates the potential for
significant contribution to the overall exposure by the cutaneous route.

Experimental Protocols

While specific experimental protocols will vary, any procedure involving TOCP must incorporate
the following safety measures:

Methodology for Safe Handling of Tri-o-cresyl Phosphate in a Laboratory Setting:

o Risk Assessment: Conduct a thorough risk assessment for the planned experiment,
identifying all potential hazards and outlining specific safety procedures.

o Engineering Controls: All work with TOCP must be conducted in a certified chemical fume
hood or a similar ventilated enclosure to minimize inhalation exposure.[6][8] A closed system
is recommended where feasible.[6]
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e Personal Protective Equipment (PPE): All personnel must wear the appropriate PPE as
detailed in the FAQ section.

e Weighing and Transfer: When weighing or transferring TOCP, use techniques that minimize
the generation of aerosols or dust.

o Waste Disposal: All TOCP-contaminated waste, including disposable labware, absorbent
materials, and contaminated PPE, must be collected in designated, sealed hazardous waste
containers for proper disposal according to institutional and regulatory guidelines.[3]

o Hygiene: After handling TOCP, and before leaving the laboratory, wash hands and face
thoroughly.[6] Do not eat, drink, or smoke in areas where TOCP is handled.[3][6]

Visualizations
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Caption: Workflow for the safe handling of Tri-o-cresyl phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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